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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B10752742

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Naltriben mesylate in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and environmental compliance. Naltriben mesylate, a potent &-
opioid receptor antagonist, is not classified as a controlled substance by the Drug Enforcement
Administration (DEA), and therefore, its disposal is governed by standard hazardous chemical
waste regulations.

Core Principles of Naltriben Mesylate Disposal

Disposal of Naltriben mesylate must not be done through standard waste streams such as
regular trash or sewer systems. Due to its pharmacological activity and potential environmental
impact, it is to be treated as hazardous chemical waste. The fundamental principle is to collect,
store, and transfer the waste to a licensed professional waste disposal company.

Procedural Step-by-Step Guidance
1. Waste ldentification and Segregation:
» All materials contaminated with Naltriben mesylate, including unused product, solutions,

and contaminated labware (e.g., vials, pipette tips, gloves), must be designated as
hazardous waste.
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o Segregate Naltriben mesylate waste from other chemical waste streams to prevent
unintended reactions.

2. Waste Collection and Containerization:

o Use a designated, leak-proof, and chemically compatible waste container. High-density
polyethylene (HDPE) containers are generally suitable.

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Naltriben mesylate."

e Ensure the container is kept closed at all times, except when adding waste.
3. Storage in a Satellite Accumulation Area (SAA):

o Store the sealed waste container in a designated SAA, which should be at or near the point
of generation.

o The SAA must be under the control of the laboratory personnel and away from general
traffic.

e Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely
hazardous waste in an SAA.

4. Arranging for Disposal:

e Once the waste container is full, or if the waste has been stored for an extended period
(typically not exceeding one year), arrange for pickup and disposal through your institution's
Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste
disposal company.

o Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

Quantitative Data Summary

For laboratory purposes, specific quantitative limits for disposal are determined by local and
federal regulations and the policies of the disposal facility. The following table provides general
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guidelines.
Parameter Guideline Citation
Maximum Volume in SAA 55 gallons of hazardous waste  [1]

Maximum Acutely Toxic Waste

1 quart (liquid) or 1 kg (solid 1
i SAA quart (liquid) g (solid) [1]

) Leave at least 10% headspace
Container Headspace _
to allow for expansion.

Experimental Protocols Cited

This document is a procedural guide and does not cite specific experimental protocols. The
disposal procedures outlined are based on general laboratory chemical waste management
guidelines.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Naltriben mesylate.
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Naltriben Mesylate Disposal Workflow

Start: Naltriben Mesylate Waste@

Identify as Hazardous Chemical Waste

Segregate from Other Waste Streams

Collect in Labeled, Compatible Container

Store in Designated Satellite Accumulation Area (SAA)

Container Full?

Contact EHS/Licensed Disposal Company for Pickup

Complete Hazardous Waste Manifest

@te Transferred for Prope@

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Naltriben mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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